Cas no 86723-19-5 (1,2-Benzenediamine, 4,5-bis(1-methylpropoxy)-)

• Product Name: 1,2-Benzenediamine, 4,5-bis(1-methylpropoxy)-
• CAS No: 86723-19-5
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 660808
• PubChem ID: 71413756
• Update Time: 2025-04-19

1,2-Benzenediamine, 4,5-bis(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4,5-bis(1-methylpropoxy)-
• 4,5-di(butan-2-yloxy)benzene-1,2-diamine
• DTXSID70833266
• 86723-19-5
• 4,5-Bis[(butan-2-yl)oxy]benzene-1,2-diamine

• Inchi： 1S/C14H24N2O2/c1-5-9(3)17-13-7-11(15)12(16)8-14(13)18-10(4)6-2/h7-10H,5-6,15-16H2,1-4H3
• InChI Key： MILPSYJTNWAXQF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=CC=1OC(C)CC)N)N)C(C)CC

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.5Ų